Cas no 89237-56-9 (Spiro[4.5]dec-3-en-2-one, 3,4-dimethyl-)

Spiro[4.5]dec-3-en-2-one, 3,4-dimethyl- structure
89237-56-9 structure
Product Name:Spiro[4.5]dec-3-en-2-one, 3,4-dimethyl-
CAS No:89237-56-9
MF:C12H18O
MW:178.270723819733
CID:607431
PubChem ID:13181038
Update Time:2025-04-19

Spiro[4.5]dec-3-en-2-one, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[4.5]dec-3-en-2-one, 3,4-dimethyl-
    • 3,4-dimethylspiro[4.5]dec-3-en-2-one
    • 89237-56-9
    • DTXSID80525185
    • Inchi: 1S/C12H18O/c1-9-10(2)12(8-11(9)13)6-4-3-5-7-12/h3-8H2,1-2H3
    • InChI Key: RCYCULPJBFWTEH-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)C2(C1)CCCCC2

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų
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